Cas no 1170110-04-9 (4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride)

4-(2-Pyridyloxy)benzenesulfonyl chloride hydrochloride is a sulfonyl chloride derivative featuring a pyridyloxy substituent, commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive sulfonyl chloride group facilitates efficient sulfonylation reactions, enabling the formation of sulfonamides, sulfonate esters, and other functionalized compounds. The hydrochloride salt enhances stability and handling, making it suitable for controlled reactions. The pyridyloxy moiety contributes to its utility in designing bioactive molecules, particularly in medicinal chemistry applications. This compound is valued for its consistent reactivity, high purity, and compatibility with diverse synthetic protocols, making it a reliable choice for researchers developing novel sulfonamide-based compounds.
4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride structure
1170110-04-9 structure
Product Name:4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride
CAS No:1170110-04-9
MF:C11H9Cl2NO3S
MW:306.165059804916
MDL:MFCD01862556
CID:842311
PubChem ID:17998865
Update Time:2025-11-03

4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(Pyridin-2-yloxy)benzene-1-sulfonyl chloride hydrochloride
    • 4-(2-Pyridinyloxy)benzenesulfonylchloridehydrochloride
    • 4-pyridin-2-yloxybenzenesulfonyl chloride,hydrochloride
    • 4-(Pyridin-2-yloxy)phenylsulphonyl chloride, HCl
    • 4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride
    • (4-(2-PYRIDYLOXY)PHENYL)SULFONYL CHLORIDE HYDROCHLORIDE
    • 1170110-04-9
    • J-003491
    • 4-(2-PYRIDYLOXY)BENZENESULFONYL CHLORIDE HYDROCHLORIDE
    • AKOS016846035
    • 4-(pyridin-2-yloxy)benzenesulfonyl chloride hydrochloride
    • 4-(Pyridin-2-yloxy)phenylsulphonyl chloride hydrochloride
    • 4-(Pyridin-2-yloxy)phenylsulphonyl chloride HCl
    • Benzenesulfonyl chloride, 4-(2-pyridinyloxy)-, hydrochloride (1:1)
    • 4-(Pyridin-2-yloxy)benzene-1-sulfonylchloridehydrochloride
    • 4-[(Pyridin-2-yl)oxy]benzene-1-sulfonyl chloride--hydrogen chloride (1/1)
    • MFCD01862556
    • AR1946
    • AS-45241
    • 4-(2-PYRIDYLOXY)BENZENESULFONYL CHLORIDE HCL
    • (4-(2-pyridyloxy)phenyl)sulfonyl chloride hydrochloride, AldrichCPR
    • CS-0200228
    • DTXSID80592115
    • 4-pyridin-2-yloxybenzenesulfonyl chloride;hydrochloride
    • MDL: MFCD01862556
    • Inchi: 1S/C11H8ClNO3S.ClH/c12-17(14,15)10-6-4-9(5-7-10)16-11-3-1-2-8-13-11;/h1-8H;1H
    • InChI Key: PYOLUAWHHUHNDB-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=CC=1)OC1C=CC=CN=1)(=O)=O.Cl

Computed Properties

  • Exact Mass: 304.9680197g/mol
  • Monoisotopic Mass: 304.9680197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6Ų

4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride Security Information

  • Signal Word:Warning
  • Hazard Statement: H302;H317
  • Warning Statement: P280
  • Storage Condition:2-8 °C

4-(2-pyridyloxy)benzenesulfonyl chloride;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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